Cas no 1478061-56-1 (3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione
• CAS No: 1478061-56-1
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 6130414
• PubChem ID: 66026320
• Update Time: 2025-06-11

3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione
• 1478061-56-1
• EN300-1987365
• 3-[1-(hydroxymethyl)cyclobutyl]-1lambda6-thiolane-1,1-dione
• AKOS015368704

• Inchi： 1S/C9H16O3S/c10-7-9(3-1-4-9)8-2-5-13(11,12)6-8/h8,10H,1-7H2
• InChI Key： ZVQVOEXTSCHBEK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(CO)CCC1)(=O)=O

Computed Properties

• Exact Mass: 204.08201554g/mol
• Monoisotopic Mass: 204.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione

Introduction to 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione (CAS No. 1478061-56-1)

3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its intriguing pharmacological properties. With the CAS number 1478061-56-1, this molecule represents a fascinating intersection of heterocyclic chemistry and bioactivity. Its molecular framework incorporates both a cyclobutyl moiety and a thiolane ring system, which are known to exhibit diverse biological interactions. The presence of a hydroxymethyl group further enhances its potential as a pharmacophore, offering opportunities for selective binding to biological targets.

The compound’s structure is characterized by a rigid cyclobutyl ring fused with a thiolane core, which imparts stability while allowing for conformational flexibility. This balance is critical in drug design, as it can influence both the compound’s solubility and its ability to interact with biological macromolecules. The thiolane component, in particular, has been studied for its potential to act as a scaffold for developing novel therapeutic agents. Thiolanes are known for their ability to undergo various chemical transformations, making them versatile intermediates in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The hydroxymethyl group, positioned strategically within the molecule, is believed to play a crucial role in modulating enzyme-substrate interactions. This hypothesis is supported by preliminary experimental data indicating that derivatives of this scaffold show promising anti-inflammatory activity in vitro.

The synthesis of 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione presents an intriguing challenge due to the complexity of its ring system. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have made it possible to streamline these processes, reducing both the environmental impact and the cost of production. For instance, transition metal-catalyzed reactions have been employed to facilitate the formation of the cyclobutyl-thiolane bond with high efficiency.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features of 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione suggest that it could be tailored to interact with specific biological targets without causing off-target effects. This precision is particularly important in medicinal chemistry, where minimizing side effects is a primary goal. Ongoing research is focused on identifying suitable modifications that can enhance the compound’s selectivity and potency.

The pharmacokinetic properties of 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione are also under investigation. Preliminary studies indicate that this compound exhibits moderate solubility in aqueous media, which could facilitate its administration via oral or intravenous routes. Additionally, its metabolic stability appears promising, suggesting that it may have a reasonable half-life once administered in vivo. These characteristics make it an attractive candidate for further development into a clinical candidate.

Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the exploration of 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione’s therapeutic potential. High-throughput screening (HTS) campaigns are being conducted to identify novel derivatives with enhanced bioactivity. Meanwhile, computational modeling techniques are being refined to predict how structural modifications will impact the compound’s pharmacological profile. This interdisciplinary approach is expected to yield valuable insights into the compound’s mechanism of action and its potential as a lead molecule.

The future prospects for 3-1-(hydroxymethyl)cyclobutyl-1lambda6-thiolane-1,1-dione are bright, particularly given its unique structural features and promising preclinical data. As research continues to uncover new applications for this compound, it may find utility not only as a standalone therapeutic agent but also as a building block for more complex drug candidates. The combination of innovative synthetic methodologies and advanced computational tools ensures that this molecule will remain at the forefront of medicinal chemistry research for years to come.